Cas no 2229554-25-8 (tert-butyl N-1-(1-acetylcyclopropyl)-2,2-dimethylpropylcarbamate)

• Product Name: tert-butyl N-1-(1-acetylcyclopropyl)-2,2-dimethylpropylcarbamate
• CAS No: 2229554-25-8
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 6255749
• PubChem ID: 165881399
• Update Time: 2025-10-22

tert-butyl N-1-(1-acetylcyclopropyl)-2,2-dimethylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-acetylcyclopropyl)-2,2-dimethylpropylcarbamate
• tert-butyl N-[1-(1-acetylcyclopropyl)-2,2-dimethylpropyl]carbamate
• EN300-1875015
• 2229554-25-8

• Inchi： 1S/C15H27NO3/c1-10(17)15(8-9-15)11(13(2,3)4)16-12(18)19-14(5,6)7/h11H,8-9H2,1-7H3,(H,16,18)
• InChI Key： QERSYEZGUUFQFH-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C(C(C)(C)C)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(1-acetylcyclopropyl)-2,2-dimethylpropylcarbamate

Comprehensive Overview of tert-butyl N-1-(1-acetylcyclopropyl)-2,2-dimethylpropylcarbamate (CAS No. 2229554-25-8)

The compound tert-butyl N-1-(1-acetylcyclopropyl)-2,2-dimethylpropylcarbamate (CAS No. 2229554-25-8) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and tert-butyl moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential applications in drug discovery.

In recent years, the demand for cyclopropyl-containing compounds has surged, driven by their ability to enhance metabolic stability and bioavailability in drug candidates. The tert-butyl N-1-(1-acetylcyclopropyl)-2,2-dimethylpropylcarbamate exemplifies this trend, offering a versatile scaffold for designing small-molecule inhibitors and protease-targeting agents. Its CAS No. 2229554-25-8 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of this compound lies in its carbamate protection group, which is widely used in peptide synthesis and prodrug development. The tert-butyl group provides steric hindrance, improving the compound's stability under acidic conditions. This property is particularly valuable in oral drug formulations, where pH variability can affect efficacy. Additionally, the acetylcyclopropyl moiety contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neuroscience drug development.

The synthesis of tert-butyl N-1-(1-acetylcyclopropyl)-2,2-dimethylpropylcarbamate typically involves multi-step organic reactions, including cyclopropanation and carbamate coupling. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to optimize its production, addressing the industry's push for greener and more efficient methodologies. These innovations align with the broader focus on sustainable chemistry, a major concern for modern researchers.

From a commercial perspective, the compound's CAS No. 2229554-25-8 is often associated with high-purity standards (>98%), as required for preclinical studies. Suppliers emphasize its use in high-throughput screening (HTS) libraries, where structurally diverse compounds are essential for identifying novel therapeutic leads. The rise of AI-driven drug discovery has further amplified interest in such building blocks, as they enable rapid exploration of chemical space.

Ongoing research investigates the compound's potential in kinase inhibition, with preliminary studies suggesting activity against specific tyrosine kinases. This aligns with the booming market for targeted cancer therapies, where selective kinase inhibitors dominate clinical pipelines. Furthermore, its metabolic stability makes it a candidate for long-acting formulations, another area of intense pharmaceutical innovation.

In analytical chemistry, tert-butyl N-1-(1-acetylcyclopropyl)-2,2-dimethylpropylcarbamate poses interesting challenges for chromatographic separation due to its hybrid polarity. Recent publications highlight optimized HPLC methods using core-shell particles for its quantification, reflecting advancements in analytical technology. Such methods are crucial for ensuring batch-to-batch consistency in industrial applications.

Looking ahead, the compound's versatility positions it as a key player in fragment-based drug design (FBDD), where small molecular fragments are assembled into high-affinity ligands. Its rigid cyclopropyl structure provides valuable three-dimensionality—a prized feature in addressing flatness issues prevalent in traditional drug-like molecules. This structural advantage is increasingly recognized in the quest for next-generation therapeutics.

In conclusion, tert-butyl N-1-(1-acetylcyclopropyl)-2,2-dimethylpropylcarbamate (CAS No. 2229554-25-8) represents a sophisticated tool in modern chemical research. Its multifaceted applications—from medicinal chemistry to material science—underscore the importance of specialized intermediates in advancing scientific frontiers. As the field evolves, this compound will likely remain at the forefront of innovative molecular design strategies.